Cas no 914636-84-3 (2-Amino-3-bromo-5-chlorobenzonitrile)

2-Amino-3-bromo-5-chlorobenzonitrile structure

914636-84-3 structure

Product Name:2-Amino-3-bromo-5-chlorobenzonitrile

CAS No:914636-84-3

MF:C₇H₄BrClN₂

MW:231.477059364319

MDL:MFCD08436080

CID:2132732

PubChem ID:20455361

Update Time:2025-10-05

2-Amino-3-bromo-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-amino-3-bromo-5-chloro-
- 2-Amino-3-bromo-5-chlorobenzonitrile
- FCH1386717
- AK190818
- 2-Amino-3-bromo-5-chlorobenzonitrile (ACI)
- DS-10016
- CS-0157903
- DTXSID70607388
- AKOS017558675
- SCHEMBL11040450
- MFCD08436080
- 914636-84-3
- MDL： MFCD08436080
- Inchi： 1S/C7H4BrClN2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2H,11H2
- InChI Key： BWYLAELWYGJTEX-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=C(Br)C=C(Cl)C=1

Computed Properties

Exact Mass: 229.92464g/mol
Monoisotopic Mass: 229.92464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.8

Experimental Properties

Melting Point: 138-140

2-Amino-3-bromo-5-chlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A577060-50mg	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3		50mg	$ 50.00	2022-06-08
TRC	A577060-100mg	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3		100mg	$ 65.00	2022-06-08
TRC	A577060-500mg	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3		500mg	$ 185.00	2022-06-08
Alichem	A019094070-5g	2-Amino-3-Bromo-5-chlorobenzonitrile	914636-84-3	95%	5g	$297.00	2023-08-31
Alichem	A019094070-10g	2-Amino-3-Bromo-5-chlorobenzonitrile	914636-84-3	95%	10g	$445.50	2023-08-31
Alichem	A019094070-25g	2-Amino-3-Bromo-5-chlorobenzonitrile	914636-84-3	95%	25g	$936.00	2023-08-31
Fluorochem	035126-1g	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3	95%	1g	￡47.00	2022-03-01
Fluorochem	035126-5g	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3	95%	5g	￡141.00	2022-03-01
Fluorochem	035126-25g	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3	95%	25g	￡422.00	2022-03-01
Fluorochem	035126-100g	2-Amino-3-bromo-5-chlorobenzonitrile	914636-84-3	95%	100g	￡1266.00	2022-03-01

2-Amino-3-bromo-5-chlorobenzonitrile Production Method

Production Method 1

1885-29-6

914636-84-3

Reaction Conditions

1.1 Reagents: Chlorosuccinimide , 2-Bromo-2,2-difluoroacetic acid Catalysts: 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Tetrahydrofuran ; 1 - 30 min, rt

Reference

: C-H chlorination of (hetero)anilines via photo/organo co-catalysis

Xie, Wuchen; et al, Organic & Biomolecular Chemistry, 2022, 20(26), 5319-5324